
3-Thiopheneethanol CAS number and molecular
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Thiopheneethanol

Cat. No.: B104103 Get Quote

An In-depth Technical Guide to 3-Thiopheneethanol

Introduction

3-Thiopheneethanol, with the CAS number 13781-67-4, is a significant chemical intermediate

in the fields of pharmaceutical synthesis and materials science.[1][2] Its structure, featuring a

thiophene ring attached to an ethanol group, makes it a valuable building block for a variety of

more complex molecules.[2] This guide provides a comprehensive overview of its chemical and

physical properties, spectroscopic data, synthesis protocols, and key applications, tailored for

researchers, scientists, and professionals in drug development.

Molecular Structure and Properties
3-Thiopheneethanol, also known as 2-(3-Thienyl)ethanol or 3-(2-Hydroxyethyl)thiophene, is a

clear, colorless to yellow-brown liquid at room temperature.[3][4][5]

Molecular Structure:

Molecular Formula: C₆H₈OS[3][5][6][7]

Molecular Weight: 128.19 g/mol [3][4][6][8]

SMILES string: OCCc1ccsc1

InChI key: YYPNNBPPDFTQFX-UHFFFAOYSA-N[3][7]
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A 2D representation of the molecular structure is as follows:

3-Thiopheneethanol structure

Physicochemical Properties

The following table summarizes the key physicochemical properties of 3-Thiopheneethanol.

Property Value Reference

CAS Number 13781-67-4 [3][4][5][6][7][8]

EC Number 237-434-7 [6]

MDL Number MFCD00009766 [4][6][8]

Appearance
Clear colorless to yellow-brown

liquid
[3][4][5]

Boiling Point 110-111 °C at 14 mmHg [1][3][5]

Density 1.144 g/mL at 25 °C [1][3][5]

Refractive Index (n20/D) 1.552 [1][3][5]

Flash Point 92 °C (197.6 °F) - closed cup [8]

Water Solubility
Sparingly soluble (0.059 g/L at

25°C)
[3][5][9]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3-Thiopheneethanol.
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Spectrum Type Key Data/Reference

¹H NMR
Spectra available from ChemicalBook and

PubChem.[8][9]

¹³C NMR Spectra available from PubChem.[8]

IR
FTIR, ATR-IR, and Vapor Phase IR spectra are

available on PubChem.[8]

Mass Spectrometry
Electron ionization mass spectrum is available

on the NIST WebBook.[7]

Experimental Protocols
Detailed methodologies for the synthesis of and reactions involving 3-Thiopheneethanol are

critical for its practical application.

1. Synthesis of 3-Thiopheneethanol from 3-Thiopheneacetic acid

This protocol describes the reduction of 3-thiopheneacetic acid to 3-thiopheneethanol using

lithium aluminum hydride (LiAlH₄).[5]

Materials:

Lithium aluminum hydride (LiAlH₄)

Tetrahydrofuran (THF)

3-Thiopheneacetic acid

Ethyl acetate (EtOAc)

Water

Anhydrous sodium sulfate

Diatomaceous earth
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Procedure:

Add LiAlH₄ (4.56 g, 0.12 mol) to 200 mL of THF in a reaction vessel at 0 °C and stir the

mixture.[5]

Slowly add a solution of 3-thiopheneacetic acid (14.2 g, 0.1 mol) dissolved in 100 mL of

THF dropwise to the LiAlH₄ mixture, maintaining the temperature at 0 °C.[5]

After the addition is complete, continue to stir the reaction mixture at 0 °C for 2 hours.[5]

To quench the reaction, slowly add 200 mL of EtOAc to the reaction mixture, followed by 5

mL of water.[5]

Filter the resulting suspension through diatomaceous earth.[5]

Dry the filtrate with anhydrous sodium sulfate.[5]

Concentrate the dried filtrate to dryness to obtain 3-thiopheneethanol (12.44 g, 99%

yield).[5]

2. Synthesis of 2-Bromo-3-(2-hydroxyethyl)thiophene from 3-Thiopheneethanol

This protocol details the bromination of 3-thiopheneethanol using N-bromosuccinimide (NBS).

[10]

Materials:

3-Thiopheneethanol (2-(3-thienyl)ethanol)

Carbon tetrachloride (CCl₄)

N-bromosuccinimide (NBS)

Procedure:

In a suitable reaction vessel, dissolve 3-thiopheneethanol (25.0 g, 0.195 mol) in 250 mL

of carbon tetrachloride with stirring.[10]
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Add N-bromosuccinimide (34.7 g, 0.195 mol) in several portions over a 15-minute period.

[10]

Stir the mixture at room temperature for one hour.[10]

Remove the succinimide by filtration.[10]

Concentrate the filtrate in vacuo at room temperature to yield the product, 2-Bromo-3-(2-

hydroxyethyl)thiophene, as a viscous amber oil (40.2 g, 99% yield).[10]

Workflow and Pathway Visualizations
The following diagrams illustrate the experimental workflows described above.

Start Materials:
- 3-Thiopheneacetic acid

- LiAlH₄

- THF

Dissolve 3-Thiopheneacetic acid
in THF

Prepare LiAlH₄ suspension
in THF at 0°C

Slowly add acid solution
to LiAlH₄ suspension at 0°C

Stir at 0°C
for 2 hours

Quench reaction with
EtOAc and Water

Filter through
diatomaceous earth

Dry filtrate with
Na₂SO₄

Concentrate in vacuo Final Product:
3-Thiopheneethanol

Click to download full resolution via product page

Caption: Synthesis of 3-Thiopheneethanol via reduction.
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- CCl₄

Dissolve 3-Thiopheneethanol
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for 1 hour

Filter to remove
succinimide

Concentrate filtrate
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Final Product:
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Caption: Bromination of 3-Thiopheneethanol.

Applications in Research and Drug Development
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3-Thiopheneethanol is a versatile reagent with several important applications:

Pharmaceutical Intermediate: It is a crucial building block in the synthesis of various active

pharmaceutical ingredients (APIs).[2] Notably, it is used in the production of antiplatelet

drugs such as ticlopidine and clopidogrel.[2][11] The thiophene nucleus is a privileged

scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs.[12]

Synthesis of Derivatives: It serves as a starting material for a wide range of ether and ester

derivatives.[5] These derivatives are often explored for their own biological activities or used

in further synthetic steps.

Advanced Materials: 3-Thiopheneethanol is used as a reagent in the synthesis of pH-

responsive near-infrared emitting conjugated polymer nanoparticles.[2][5] These

nanoparticles have potential applications in cellular imaging and controlled drug delivery.[2]

[5]

Antiviral Research: It has been utilized in the preparation of potent inhibitors of the

respiratory syncytial virus (RSV) RNA polymerase, indicating its potential in the development

of antiviral therapies.[2][5]

In summary, 3-Thiopheneethanol is a key chemical compound with significant utility in both

academic research and industrial applications, particularly in the pharmaceutical sector. Its

versatile reactivity and the biological significance of the thiophene moiety ensure its continued

importance in the development of new medicines and materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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